methyl 4-amino-3-fluoro-5-methylbenzoate
Overview
Description
Methyl 4-amino-3-fluoro-5-methylbenzoate (MFAFMB) is a synthetic compound that has been studied for its potential applications in the field of chemical synthesis and scientific research. MFAFMB is a derivative of the parent compound benzoic acid, and its structure consists of a five-carbon ring with a methyl group, an amino group, and a fluorine atom attached to it. This compound has been studied for its ability to act as a catalyst in various reactions, as well as its potential to be used as a drug molecule.
Scientific Research Applications
Methyl 4-amino-3-fluoro-5-methylbenzoate has been studied for its potential applications in the field of scientific research. It has been used as a catalyst in a variety of reactions, including the Knoevenagel condensation, the Gabriel synthesis, and the Biginelli reaction. Additionally, methyl 4-amino-3-fluoro-5-methylbenzoate can be used as a drug molecule due to its ability to interact with various biological targets. It has also been studied for its potential use as a reagent in the synthesis of other compounds.
Mechanism of Action
Methyl 4-amino-3-fluoro-5-methylbenzoate interacts with biological targets through a variety of mechanisms. It has been shown to act as an agonist at the serotonin receptor 5-HT1A, and as an antagonist at the dopamine receptor D2. Additionally, methyl 4-amino-3-fluoro-5-methylbenzoate has been shown to inhibit the enzyme cyclooxygenase-2, which is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects
methyl 4-amino-3-fluoro-5-methylbenzoate has been shown to have a variety of biochemical and physiological effects. It has been shown to have antidepressant-like effects in animal models, as well as anxiolytic effects. Additionally, methyl 4-amino-3-fluoro-5-methylbenzoate has been shown to have anti-inflammatory and analgesic effects in animal models.
Advantages and Limitations for Lab Experiments
Methyl 4-amino-3-fluoro-5-methylbenzoate has several advantages for use in laboratory experiments. It is a relatively stable compound, and can be easily synthesized in a variety of ways. Additionally, it is non-toxic and has a low cost. However, there are some limitations to its use in laboratory experiments. For example, it has a relatively low solubility in water, which can make it difficult to work with in aqueous solutions. Additionally, its low molecular weight can make it difficult to isolate from other compounds.
Future Directions
Methyl 4-amino-3-fluoro-5-methylbenzoate has potential for use in a variety of applications, including drug discovery and chemical synthesis. Additionally, further research could be done to explore its potential applications in the fields of biochemistry, physiology, and pharmacology. Additionally, further research could be done to explore its potential as an antidepressant and anxiolytic drug. Finally, further research could be done to explore its potential as a reagent in the synthesis of other compounds.
Synthesis Methods
Methyl 4-amino-3-fluoro-5-methylbenzoate can be synthesized by a variety of methods. The most commonly used method is the Knoevenagel condensation reaction, which involves the reaction of an aldehyde or ketone with an amine and an acid catalyst. This reaction produces a methyl ester, which can then be hydrolyzed to yield methyl 4-amino-3-fluoro-5-methylbenzoate. Other methods for the synthesis of methyl 4-amino-3-fluoro-5-methylbenzoate include the Gabriel synthesis, the Biginelli reaction, and the Vilsmeier-Haack reaction.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 4-amino-3-fluoro-5-methylbenzoate involves the reaction of 4-nitro-3-fluoro-5-methylbenzoic acid with methylamine, followed by reduction of the resulting nitro compound to the amino compound using palladium on carbon as a catalyst.", "Starting Materials": [ "4-nitro-3-fluoro-5-methylbenzoic acid", "methylamine", "palladium on carbon" ], "Reaction": [ "Step 1: 4-nitro-3-fluoro-5-methylbenzoic acid is reacted with excess methylamine in ethanol at reflux temperature to form methyl 4-amino-3-fluoro-5-methylbenzoate.", "Step 2: The resulting nitro compound is reduced to the amino compound using palladium on carbon as a catalyst in the presence of hydrogen gas at room temperature and pressure.", "Step 3: The product is purified by recrystallization from ethanol to obtain pure methyl 4-amino-3-fluoro-5-methylbenzoate." ] } | |
CAS RN |
1352904-38-1 |
Product Name |
methyl 4-amino-3-fluoro-5-methylbenzoate |
Molecular Formula |
C9H10FNO2 |
Molecular Weight |
183.2 |
Purity |
95 |
Origin of Product |
United States |
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